Cas no 2225176-52-1 (4-(iso-Propyl)thiophene-2-boronic acid)

• Product Name: 4-(iso-Propyl)thiophene-2-boronic acid
• CAS No: 2225176-52-1
• MF: C₇H₁₁BO₂S
• MW: 170.04
• CID: 5143050
• PubChem ID: 45785633
• Update Time: 2025-08-05

4-(iso-Propyl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(iso-Propyl)thiophene-2-boronic acid
• (4-Isopropylthiophen-2-yl)boronic acid
• SCHEMBL1676468
• 2225176-52-1
• AKOS015841767

• Inchi： 1S/C7H11BO2S/c1-5(2)6-3-7(8(9)10)11-4-6/h3-5,9-10H,1-2H3
• InChI Key： GLQIJOJMLPXEFC-UHFFFAOYSA-N
• SMILES： C1(B(O)O)SC=C(C(C)C)C=1

Computed Properties

• Exact Mass: 170.0572809g/mol
• Monoisotopic Mass: 170.0572809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Additional information on 4-(iso-Propyl)thiophene-2-boronic acid

Introduction to 4-(iso-Propyl)thiophene-2-boronic acid (CAS No: 2225176-52-1)

4-(iso-Propyl)thiophene-2-boronic acid, identified by its Chemical Abstracts Service (CAS) number 2225176-52-1, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, a heterocyclic aromatic compound characterized by a sulfur atom in its ring structure. The presence of a boronic acid functional group at the 2-position of the thiophene ring enhances its utility in various synthetic applications, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is pivotal in the construction of complex organic molecules.

The structure of 4-(iso-Propyl)thiophene-2-boronic acid consists of a thiophene core substituted with an isopropyl group at the 4-position and a boronic acid moiety at the 2-position. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in organic synthesis. The boronic acid group is highly reactive and can participate in various transformations, including Suzuki couplings with aryl halides or triflates to form biaryl compounds. These biaryl structures are fundamental building blocks in medicinal chemistry, often found in biologically active molecules.

In recent years, 4-(iso-Propyl)thiophene-2-boronic acid has been explored for its potential applications in drug discovery and development. Boronic acids are well-known for their role as key intermediates in the synthesis of pharmaceuticals due to their ability to form stable complexes with diols and other functional groups. This property has been leveraged in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The Suzuki-Miyaura coupling, facilitated by this compound, has been instrumental in constructing complex molecular architectures that exhibit desirable pharmacological properties.

One of the most compelling aspects of 4-(iso-Propyl)thiophene-2-boronic acid is its utility in the synthesis of thiophene-based materials. Thiophenes and their derivatives are widely used in the development of organic semiconductors, conductive polymers, and liquid crystal displays (LCDs). The introduction of an isopropyl group at the 4-position enhances the solubility and processability of these materials, making them more suitable for industrial applications. Recent studies have demonstrated the use of 4-(iso-Propyl)thiophene-2-boronic acid in the preparation of novel organic light-emitting diodes (OLEDs) and photovoltaic devices, where its ability to form stable conjugated systems contributes to improved device performance.

The pharmaceutical industry has also shown interest in 4-(iso-Propyl)thiophene-2-boronic acid due to its potential as a precursor for bioactive molecules. Thiophene derivatives are known for their biological activity, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. By incorporating this compound into synthetic routes, chemists can access structurally diverse molecules with tailored biological activities. For instance, recent research has highlighted its role in the synthesis of thiophene-based kinase inhibitors, which are crucial in targeted cancer therapies. The boronic acid group allows for further functionalization, enabling the creation of more complex and potent drug candidates.

From a synthetic chemistry perspective, 4-(iso-Propyl)thiophene-2-boronic acid offers several advantages over other boronic acids. Its stability under various reaction conditions makes it a reliable reagent in multi-step syntheses. Additionally, its compatibility with transition metal catalysts enhances its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The isopropyl group provides steric hindrance that can influence reaction outcomes, allowing chemists to fine-tune reaction conditions for optimal yields and selectivity.

The growing demand for specialized boronic acids like 4-(iso-Propyl)thiophene-2-boronic acid has prompted advancements in their production methods. Modern synthetic techniques have improved both the efficiency and scalability of their preparation, making these compounds more accessible to researchers worldwide. This accessibility has fostered innovation across multiple disciplines, from academic research to industrial applications. Collaborative efforts between chemists and material scientists have led to novel discoveries that highlight the versatility of this compound.

In conclusion,4-(iso-Propyl)thiophene-2-boronic acid (CAS No: 2225176-52-1) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for synthesizing complex organic molecules and advanced materials. As research continues to uncover new applications for this compound,4-(iso-Propyl)thiophene-2-boronic acid is poised to play an increasingly important role in shaping the future of chemical innovation.